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Compound of Interest

Compound Name: 3-(Perfluorobutyl)propanol

Cat. No.: B1333653 Get Quote

Physical Properties of 3-
(Perfluorobutyl)propanol: A Technical Guide
This guide provides an in-depth overview of the key physical properties of 3-
(perfluorobutyl)propanol, specifically its boiling point and density. The information is tailored

for researchers, scientists, and professionals involved in drug development and other scientific

endeavors where the physicochemical characteristics of fluorinated compounds are critical.

Core Physical Properties
3-(Perfluorobutyl)propanol, a partially fluorinated alcohol, exhibits distinct physical properties

owing to the presence of the perfluorobutyl group. These properties are crucial for its handling,

application, and integration into various chemical processes.

Data Summary
The experimentally determined boiling point and density of 3-(perfluorobutyl)propanol are

summarized in the table below for quick reference.
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Physical Property Value Conditions

Boiling Point 163-164 °C
At standard atmospheric

pressure (lit.)[1][2]

Density 1.528 g/mL At 25 °C (lit.)[1][2]

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail the standard methodologies for measuring the boiling point and

density of liquids like 3-(perfluorobutyl)propanol. These protocols are based on established

laboratory techniques and OECD guidelines.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For 3-(perfluorobutyl)propanol, a common and effective method for determination

is the Siwoloboff method, as referenced in OECD Guideline 103.[3][4]

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Sample of 3-(perfluorobutyl)propanol

Procedure:

A small amount of 3-(perfluorobutyl)propanol is placed into the small test tube.
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The capillary tube, with its sealed end facing upwards, is placed inside the test tube

containing the sample.

The test tube assembly is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is then immersed in a heating bath (Thiele tube).

The heating bath is gently and uniformly heated.

As the temperature rises, air trapped in the capillary tube will be expelled, forming a stream

of bubbles from the open end of the capillary tube.

The heat source is removed once a steady and rapid stream of bubbles is observed.

The bath is allowed to cool slowly while being stirred.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid

begins to enter the capillary tube.[5][6][7] This temperature is recorded.

The atmospheric pressure should be recorded and reported alongside the boiling point, as it

can influence the measurement.

Determination of Density
The density of a liquid is its mass per unit volume. The pycnometer method, a precise and

widely used technique described in OECD Guideline 109, is suitable for determining the

density of 3-(perfluorobutyl)propanol.[2][8]

Apparatus:

Pycnometer (a glass flask with a specific, accurately known volume)

Analytical balance (accurate to at least 0.1 mg)

Thermometer

Water bath or incubator to maintain a constant temperature (25 °C)
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Sample of 3-(perfluorobutyl)propanol

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on

the analytical balance.

The pycnometer is then filled with 3-(perfluorobutyl)propanol, ensuring no air bubbles are

trapped.

The filled pycnometer is placed in a temperature-controlled bath at 25 °C until it reaches

thermal equilibrium.

Any excess liquid is carefully removed from the capillary opening of the stopper, and the

outside of the pycnometer is wiped clean and dry.

The mass of the pycnometer filled with the sample is then accurately weighed.

The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus

the mass of the empty pycnometer) by the known volume of the pycnometer.[9][10]

Logical Relationship Diagram
The following diagram illustrates the relationship between the physical properties of 3-
(perfluorobutyl)propanol and their implications for its potential applications.
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Figure 1. Relationship between Physical Properties and Applications of 3-(Perfluorobutyl)propanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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